Cas no 2169008-12-0 ({2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonamide)

• Product Name: {2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonamide
• CAS No: 2169008-12-0
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 6254527
• PubChem ID: 165501987
• Update Time: 2025-07-10

{2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonamide
• {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide
• 2169008-12-0
• EN300-1479258

• Inchi： 1S/C10H17NO4S/c1-9(2)5-10(6-9)3-8(12)15-7(10)4-16(11,13)14/h7H,3-6H2,1-2H3,(H2,11,13,14)
• InChI Key： FTDBJQHMTPSWPE-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CC(C)(C)C2)(N)(=O)=O

Computed Properties

• Exact Mass: 247.08782920g/mol
• Monoisotopic Mass: 247.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8Ų

Additional information on {2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonamide

Introduction to {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide (CAS No. 2169008-12-0)

{2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide (CAS No. 2169008-12-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of methanesulfonamides and is characterized by its unique spirocyclic structure, which imparts it with a range of biological activities and potential therapeutic applications.

The chemical structure of {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide is particularly noteworthy due to its spirocyclic framework, which consists of a seven-membered ring fused with a four-membered ring. This structural feature not only contributes to the compound's stability but also influences its pharmacological properties. The presence of the methanesulfonamide group further enhances its reactivity and interaction with biological targets.

Recent studies have highlighted the potential of {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving oxidative stress and inflammation. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory effects, making it a valuable candidate for the development of novel drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that this compound may have a role in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic properties of {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, its low toxicity and high selectivity towards specific biological targets make it an attractive option for further development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Early-stage clinical trials involving {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical evaluation.

The synthesis of {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide involves several well-defined steps, including the formation of the spirocyclic core and the attachment of the methanesulfonamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for meeting the demands of large-scale pharmaceutical manufacturing.

In conclusion, {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonamide (CAS No. 2169008-12-0) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, makes it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.